Cas no 130756-21-7 (4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)-
• CAS No: 130756-21-7
• MF: C₂₆H₃₀O₆
• MW: 438.512808322906
• CID: 140591
• PubChem ID: 480773
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)-
• Antiarone H
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methyl-2-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1
• 5,7-Dihydroxy-2-(3-hydroxy-4-methoxy-2-(3-methyl-but-2-enyl)-phenyl)-6-((E)-3-methyl-but-2-enyl)-1-benzopyran-4-one
• 5,7-Dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methylbut-2-en-1-yl)phenyl]-6-(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-1-benzopyran-4-one
• 5,7-dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methylbut-2-enyl)phenyl]-6-(3-methylbut-2-enyl)chroman-4-one
• 130756-21-7
• 5,7-Dihydroxy-2-[3-hydroxy-4-methoxy-2-(3-methyl-but-2-enyl)-phenyl]-6-((E)-3-methyl-but-2-enyl)-1-benzopyran-4-one
• DTXSID60926893

• Inchi： 1S/C26H30O6/c1-14(2)6-8-17-16(10-11-21(31-5)25(17)29)22-13-20(28)24-23(32-22)12-19(27)18(26(24)30)9-7-15(3)4/h6-7,10-12,22,27,29-30H,8-9,13H2,1-5H3
• InChI Key： HHUBHYQGRICPOK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=C(C=2C(CC1C1C=CC(=C(C=1C/C=C(\C)/C)O)OC)=O)O)O

Computed Properties

• Exact Mass: 438.2043
• Monoisotopic Mass: 438.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-prenylated flavanones